Sulfate

• IUPAC Name: sulfate
• InChI: InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)/p-2
• InChI Key: QAOWNCQODCNURD-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-]
• Molecular Formula: O4S-2
• DSSTOX Substance ID: DTXSID3042425
• Molecular Weight: 96.07 g/mol
• CAS No.: 14808-79-8, 18785-72-3

Description

The sulfate ion is a polyatomic anion with the empirical formula SO₄²⁻. It consists of a central sulfur atom surrounded by four equivalent oxygen atoms in a tetrahedral arrangement. The sulfur atom is in the +6 oxidation state, while the oxygen atoms are each in the -2 state. The this compound ion carries an overall charge of -2 and is the conjugate base of the bithis compound (or hydrogenthis compound) ion, HSO₄⁻, which is in turn the conjugate base of sulfuric acid (H₂SO₄) .

Scientific Research Applications

Chemistry

In chemistry, sulfate ions are used in various analytical techniques, such as gravimetric analysis, to determine the concentration of this compound in a sample. This compound salts are also used as drying agents and in the synthesis of other chemical compounds.

Biology

In biology, this compound ions play a crucial role in cellular processes. They are involved in the synthesis of sulfur-containing amino acids and proteins. This compound ions are also essential for the detoxification of drugs and other xenobiotics in the liver.

Medicine

In medicine, this compound salts are used in various pharmaceutical formulations. For example, magnesium this compound is used as a laxative and to treat eclampsia in pregnant women. Sodium this compound is used in bowel cleansing preparations before colonoscopy.

Industry

Industrially, this compound ions are used in the production of detergents, paper, and glass. They are also used in water treatment processes to remove impurities and in the mining industry to extract metals from ores .

Mechanism of Action

Target of Action

Sulfate, also known as Sulphate, is a compound that interacts with various targets in the body. It plays a crucial role in the functioning of proteins and carbohydrates . In the context of this compound-reducing bacteria (SRB), this compound serves as the terminal electron acceptor in the respiratory chain, producing large quantities of inorganic sulfide .

Mode of Action

This compound’s mode of action is diverse and depends on the specific context. For instance, in the case of Sulfa drugs, they work by binding and inhibiting a specific enzyme called dihydropteroate synthase (DHPS), which is critical for the synthesis of folate, an essential nutrient .

Biochemical Pathways

This compound is involved in various biochemical pathways. In the dissimilatory pathway, this compound is reduced to sulfide by anaerobic microorganisms . Both pathways start from the activation of this compound by reaction with ATP to form adenylyl this compound (APS) . In the case of this compound-reducing prokaryotes, the this compound is taken up from the environment by low- or high-affinity this compound transporters and becomes activated with ATP in the cytoplasm by the enzyme ATP sulfurylase (Sat) to form APS .

Pharmacokinetics

The pharmacokinetics of this compound can vary depending on the specific compound and route of administration. For instance, when Magnesium this compound is administered intravenously, the onset of action occurs within minutes, and effects persist for 30 minutes after the infusion is stopped .

Result of Action

The result of this compound’s action can be diverse and context-dependent. For instance, in the case of Magnesium this compound, it is used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells .

Action Environment

This compound-reducing bacteria (SRB) represent a group of prokaryotic microorganisms that are widely spread in the anoxic environment (seabed, riverbed and lakebed sediments, mud, intestinal tract of humans and animals, metal surfaces) . The environmental factors can influence the action, efficacy, and stability of this compound. For instance, this compound availability in the soil environment can be altered by weathering of S-containing minerals, activities of soil microbes dissimilating organic S compounds, and changes in climate conditions, as well as anthropogenic factors affecting deposition of S to the ecosystem .

Future Directions

The mechanisms of sulfate uptake and internal distribution are more complex than could have ever been anticipated. Future research directions include further understanding the structural information encoded in these molecules forms the basis for attempting to understand the complex biology they mediate. Another future direction is the application of this compound radicals in water disinfection, which has become a very promising technology.

Biochemical Analysis

Biochemical Properties

Sulfate is involved in numerous biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound is the predominant electron acceptor for anaerobic oxidation of methane (AOM) in marine sediments . This process is carried out by a syntrophic consortium of anaerobic methanotrophic archaea (ANME) and this compound reducing bacteria (SRB) through an energy conservation mechanism .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. For example, in marine sediments, this compound is used by a consortium of anaerobic methanotrophic archaea and this compound reducing bacteria to carry out anaerobic oxidation of methane .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, a reduced Cys residue in APS reductase reacts with APS to form an enzyme- (Cys)- S -SO 3 − intermediate with the concomitant release of AMP, and then this intermediate is reduced with GSH to liberate SO 3 2− and the enzyme- (Cys)- S -SG .

Preparation Methods

Synthetic Routes and Reaction Conditions

Sulfate salts can be prepared by reacting sulfuric acid with metals, metal oxides, or metal carbonates. For example, zinc oxide reacts with sulfuric acid to produce zinc this compound: [ \text{ZnO} + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{H}_2\text{O} ]

Another method involves the reaction of sulfuric acid with an insoluble base, such as copper(II) oxide, to form copper(II) this compound: [ \text{CuO} + \text{H}_2\text{SO}_4 \rightarrow \text{CuSO}_4 + \text{H}_2\text{O} ]

Industrial Production Methods

Industrially, this compound salts are often produced by the contact process, which involves the oxidation of sulfur dioxide (SO₂) to sulfur trioxide (SO₃), followed by the reaction of SO₃ with water to form sulfuric acid. The sulfuric acid can then react with various bases to form this compound salts .

Chemical Reactions Analysis

Types of Reactions

The sulfate ion can undergo various types of chemical reactions, including:

Oxidation-Reduction Reactions: this compound can be reduced to sulfite (SO₃²⁻) or hydrogen sulfide (H₂S) under certain conditions.

Substitution Reactions: this compound can react with other anions or cations to form different this compound compounds.

Common Reagents and Conditions

Common reagents used in reactions involving this compound ions include sulfuric acid, metal oxides, and metal carbonates. Reaction conditions typically involve aqueous solutions and may require heating to facilitate the reaction.

Major Products

Major products formed from reactions involving this compound ions include various this compound salts, such as sodium this compound (Na₂SO₄), magnesium this compound (MgSO₄), and calcium this compound (CaSO₄) .

Comparison with Similar Compounds

Similar Compounds

Sulfite Ion (SO₃²⁻): The sulfite ion is similar to the sulfate ion but has one less oxygen atom. It is a reducing agent and is used as a preservative in food and beverages.

Thiothis compound Ion (S₂O₃²⁻): The thiothis compound ion contains two sulfur atoms and is used in photographic fixing solutions and as an antidote for cyanide poisoning.

Phosphate Ion (PO₄³⁻): The phosphate ion is similar in structure to the this compound ion but contains phosphorus instead of sulfur. It is essential for energy transfer in cells and is a key component of DNA and RNA.

Uniqueness

The this compound ion is unique in its ability to form stable salts with a wide range of cations. Its tetrahedral structure and high oxidation state of sulfur make it a versatile ion in various chemical and biological processes. Additionally, this compound ions are highly soluble in water, which makes them useful in aqueous solutions and industrial applications .